Cas no 1804703-37-4 (Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate
• CAS No: 1804703-37-4
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4881690
• Update Time: 2025-10-24

Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate

• Inchi： 1S/C9H8F3NO3/c1-16-6(14)3-4-2-5(7(10)11)8(12)13-9(4)15/h2,7H,3H2,1H3,(H,13,15)
• InChI Key： MEJPNKLPVFCHRS-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=C(C(N1)=O)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 0.5
• Topological Polar Surface Area: 55.4

Additional information on Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate

Comprehensive Overview of Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate (CAS No. 1804703-37-4)

Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate (CAS No. 1804703-37-4) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has garnered attention due to its potential as a building block for bioactive molecules. Its molecular structure combines a hydroxypyridine core with an acetate ester group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its role in developing novel heterocyclic compounds, which are pivotal in drug discovery and crop protection.

In recent years, the demand for fluorinated pyridines like Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate has surged, driven by their enhanced metabolic stability and bioavailability. These properties align with the growing focus on sustainable chemistry and green synthesis, as industries seek eco-friendly alternatives to traditional reagents. The compound's CAS No. 1804703-37-4 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its synthesis often involves palladium-catalyzed cross-coupling or nucleophilic fluorination, techniques that are widely discussed in organic chemistry forums.

One of the most searched questions about this compound revolves around its solubility and reactivity in various solvents. Studies indicate that the hydroxyl group at the 6-position enhances its solubility in polar aprotic solvents like DMSO, while the ester moiety allows for further functionalization. This makes it a valuable candidate for structure-activity relationship (SAR) studies, particularly in designing kinase inhibitors or herbicides. Additionally, its thermal stability and storage conditions are frequently queried, with recommendations to store it under inert atmospheres at low temperatures.

The agrochemical sector has shown keen interest in Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate due to its potential as a precursor for pyridine-based pesticides. With increasing global emphasis on food security and precision farming, this compound's role in developing low-residue crop protectants is being actively explored. Its fluorine atoms contribute to improved pest control efficacy, a topic often highlighted in agricultural chemistry webinars. Furthermore, its compatibility with biodegradable formulations aligns with the trend toward environmentally friendly agrochemicals.

In pharmaceutical R&D, the compound's pyridine scaffold is leveraged for designing small-molecule therapeutics. Its hydrogen-bonding capacity and lipophilicity make it suitable for targeting protein-protein interactions, a hot topic in drug discovery circles. Recent publications have linked similar fluorinated pyridines to anticancer and anti-inflammatory activities, sparking further investigations into CAS No. 1804703-37-4. Patent analyses reveal its inclusion in several provisional applications for central nervous system (CNS) disorders, underscoring its multidisciplinary utility.

From a synthetic perspective, the compound's regioselective functionalization is a recurring theme in chemistry discussions. Techniques like microwave-assisted synthesis and flow chemistry are being tested to optimize its production, addressing the industry's push for cost-effective scaling. Analytical methods such as HPLC-MS and NMR spectroscopy are essential for quality control, as impurities can affect downstream applications. These technical aspects are commonly searched alongside the compound's CAS number in professional networks.

Environmental and regulatory considerations also shape the discourse around Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate. While it is not classified as hazardous, its ecological impact assessment is often queried in compliance with REACH and OECD guidelines. Researchers emphasize the need for lifecycle analysis (LCA) to evaluate its degradation pathways, a concern echoed in green chemistry initiatives. Such discussions are prevalent in corporate sustainability reports and academic symposiums.

In conclusion, Methyl 3-(difluoromethyl)-2-fluoro-6-hydroxypyridine-5-acetate (CAS No. 1804703-37-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—reflect the compound's adaptability to diverse scientific challenges. As interest in fluorine chemistry and heterocyclic design grows, this pyridine derivative is poised to remain a focal point in industrial and academic research.